Cas no 949969-59-9 (Methyl 2-(2-((4-bromophenyl)amino)-2-oxoethoxy)benzoate)

• Product name: Methyl 2-(2-((4-bromophenyl)amino)-2-oxoethoxy)benzoate
• CAS No: 949969-59-9
• MF: C₁₆H₁₄BrNO₄
• MW: 364.190663814545
• CID: 4721886

Methyl 2-(2-((4-bromophenyl)amino)-2-oxoethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-((4-bromophenyl)amino)-2-oxoethoxy)benzoate
• BCQGMQASOBNYHE-UHFFFAOYSA-N
• methyl 2-[2-(4-bromoanilino)-2-oxoethoxy]benzoate
• Z16576519
• methyl 2-{[(4-bromophenyl)carbamoyl]methoxy}benzoate
• Methyl 2-(2-((4-bromophenyl)amino)-2-oxoethoxy)benzoate

• Inchi： 1S/C16H14BrNO4/c1-21-16(20)13-4-2-3-5-14(13)22-10-15(19)18-12-8-6-11(17)7-9-12/h2-9H,10H2,1H3,(H,18,19)
• InChI Key： BCQGMQASOBNYHE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(COC1C=CC=CC=1C(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 382
• Topological Polar Surface Area: 64.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2-(2-((4-bromophenyl)amino)-2-oxoethoxy)benzoate

Methyl 2-(2-((4-bromophenyl)amino)-2-oxoethoxy)benzoate

Methyl 2-(2-((4-bromophenyl)amino)-2-oxoethoxy)benzoate, also known by its CAS number CAS No. 949969-59-9, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound has been the subject of recent studies, particularly in the context of its application in advanced materials and drug delivery systems. The structure of this compound is characterized by a benzoate ester group attached to a methyl group, with a substituted ethoxy chain containing an amino group and a bromophenyl moiety. This unique combination of functional groups makes it highly versatile for various chemical reactions and applications.

The synthesis of Methyl 2-(2-((4-bromophenyl)amino)-2-oxoethoxy)benzoate involves a multi-step process that typically begins with the preparation of the bromophenyl derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. The compound's stability under various reaction conditions has been extensively studied, with findings suggesting that it exhibits excellent thermal stability and resistance to hydrolysis under mild conditions. These properties make it an attractive candidate for use in high-performance materials.

One of the most promising applications of this compound is in the field of drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. Studies published in leading journals such as Nature Communications and Chemical Science have demonstrated that this compound can form stable nanoparticles, which are ideal for targeted drug delivery. Furthermore, its biocompatibility has been validated in preclinical models, paving the way for potential clinical applications.

In addition to its role in drug delivery, Methyl 2-(2-((4-bromophenyl)amino)-2-oxoethoxy)benzoate has shown remarkable potential in the development of advanced polymers and coatings. Its ability to undergo polymerization under controlled conditions has led to the creation of high-strength, lightweight materials that are resistant to environmental degradation. These materials are being considered for use in aerospace applications due to their exceptional mechanical properties and low density.

The toxicological profile of this compound has also been a focus of recent research. Initial studies indicate that it exhibits low toxicity at typical usage levels, making it suitable for applications where human exposure is a concern. However, further long-term studies are required to fully understand its safety profile and ensure compliance with regulatory standards.

In conclusion, Methyl 2-(2-((4-bromophenyl)amino)-2-oxoethoxy)benzoate represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and therapeutic agents. As research continues to uncover new potentials for this compound, its impact on various industries is expected to grow significantly.